Cas no 1261594-14-2 (4-Methyl-3-nitro-3'-(trifluoromethyl)biphenyl)

• Product Name: 4-Methyl-3-nitro-3'-(trifluoromethyl)biphenyl
• CAS No: 1261594-14-2
• MF: C₁₄H₁₀F₃NO₂
• MW: 281.229914188385
• CID: 4996013
• Update Time: 2025-06-26

4-Methyl-3-nitro-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3-nitro-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H10F3NO2/c1-9-5-6-11(8-13(9)18(19)20)10-3-2-4-12(7-10)14(15,16)17/h2-8H,1H3
• InChI Key： HPSDSBVNWKJWTC-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CC(C)=C(C=1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 353
• XLogP3: 4.6
• Topological Polar Surface Area: 45.8

Additional information on 4-Methyl-3-nitro-3'-(trifluoromethyl)biphenyl

Recent Advances in the Study of 4-Methyl-3-nitro-3'-(trifluoromethyl)biphenyl (CAS: 1261594-14-2) in Chemical Biology and Pharmaceutical Research

The compound 4-Methyl-3-nitro-3'-(trifluoromethyl)biphenyl (CAS: 1261594-14-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its unique trifluoromethyl and nitro functional groups, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. Recent studies have focused on its synthesis, structural properties, and biological activities, providing valuable insights into its utility as a building block for more complex molecules.

One of the key areas of interest is the role of 4-Methyl-3-nitro-3'-(trifluoromethyl)biphenyl in the development of novel therapeutic agents. Researchers have explored its potential as a scaffold for designing inhibitors targeting specific enzymes or receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases involved in inflammatory pathways. The presence of the trifluoromethyl group was found to enhance binding affinity and metabolic stability, making it a valuable moiety in drug design.

In addition to its pharmacological applications, 4-Methyl-3-nitro-3'-(trifluoromethyl)biphenyl has also been investigated for its use in material science. Its unique electronic properties, attributed to the nitro and trifluoromethyl groups, make it a candidate for developing advanced organic electronic materials. A recent study in Advanced Materials highlighted its potential as a component in organic light-emitting diodes (OLEDs), where its electron-withdrawing characteristics improve device performance.

The synthesis of 4-Methyl-3-nitro-3'-(trifluoromethyl)biphenyl has been optimized in recent years, with several research groups reporting efficient and scalable methods. A 2022 publication in Organic Process Research & Development detailed a novel catalytic approach that significantly reduces reaction times and improves yields. This advancement is particularly important for industrial-scale production, where cost-effectiveness and reproducibility are critical.

Despite these promising developments, challenges remain in fully understanding the compound's mechanism of action and optimizing its derivatives for specific applications. Future research directions may include computational modeling to predict its interactions with biological targets, as well as further exploration of its material properties. Collaborative efforts between chemists, biologists, and material scientists will be essential to unlock the full potential of 4-Methyl-3-nitro-3'-(trifluoromethyl)biphenyl in both pharmaceutical and material science fields.